Cas no 578715-74-9 (trans-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile)

• Product Name: trans-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile
• CAS No: 578715-74-9
• MF: C₆H₈BrNO
• MW: 190.03782081604
• CID: 4770868
• Update Time: 2026-02-26

trans-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• cis-3-(Bromomethyl)-3-hydroxycyclobutane-1-carbonitrile
• trans-3-bromomethyl-3-hydroxycyclobutane-1-carbonitrile
• trans-3-(Bromomethyl)-3-hydroxycyclobutane-1-carbonitrile
• trans-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile

• Inchi： 1S/C6H8BrNO/c7-4-6(9)1-5(2-6)3-8/h5,9H,1-2,4H2
• InChI Key： ULZIFBHCBQJYNF-UHFFFAOYSA-N
• SMILES： BrCC1(CC(C#N)C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 154
• XLogP3: 0.4
• Topological Polar Surface Area: 44

Additional information on trans-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile

Recent Advances in the Study of trans-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile (CAS: 578715-74-9)

The compound trans-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile (CAS: 578715-74-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the versatility of trans-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile as a key intermediate in the synthesis of complex bioactive molecules. Its cyclobutane ring, functionalized with bromomethyl and hydroxy groups, provides a rigid scaffold that can be further modified to enhance binding affinity and selectivity towards biological targets. Researchers have successfully employed this compound in the development of novel enzyme inhibitors and receptor modulators, particularly in the context of neurological and inflammatory diseases.

One of the most promising applications of this compound lies in its role as a precursor for the synthesis of gamma-aminobutyric acid (GABA) analogs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of trans-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile exhibited potent agonistic activity at GABA_A receptors, suggesting potential utility in the treatment of anxiety disorders and epilepsy. The study utilized advanced molecular docking simulations to elucidate the binding interactions between these derivatives and the receptor's active site.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. A team at the National Cancer Institute reported that certain analogs derived from trans-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile showed selective cytotoxicity against breast cancer cell lines while sparing normal cells. This selectivity was attributed to the compound's ability to induce apoptosis through the mitochondrial pathway, as confirmed by flow cytometry and Western blot analysis.

The synthetic accessibility of trans-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile has also been a focus of recent investigations. A novel, high-yield synthetic route was developed in 2024, featuring a stereoselective [2+2] cycloaddition followed by regioselective bromination. This improved synthesis not only increased the overall yield to 78% but also reduced the generation of stereoisomeric byproducts, addressing a significant challenge in previous synthetic approaches.

From a drug development perspective, pharmacokinetic studies of trans-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile derivatives have shown promising results. The compounds generally exhibit good metabolic stability and blood-brain barrier penetration, as evidenced by in vitro microsomal stability assays and in vivo pharmacokinetic profiling in rodent models. These properties make them particularly attractive candidates for central nervous system-targeted therapies.

Looking forward, researchers are exploring the potential of this scaffold in the development of covalent inhibitors, leveraging the reactivity of the bromomethyl group for targeted covalent modification of biological macromolecules. Preliminary results suggest that this approach could lead to highly selective and long-lasting therapeutic effects, though further optimization is needed to balance reactivity with safety.

In conclusion, trans-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile (CAS: 578715-74-9) represents a versatile and promising scaffold in medicinal chemistry. Its recent applications span multiple therapeutic areas, with particularly exciting developments in neurology and oncology. As synthetic methodologies continue to improve and our understanding of its structure-activity relationships deepens, this compound is likely to play an increasingly important role in drug discovery pipelines.